2-(4-chlorobenzyl)-N-methyl-N-[2-(1,2,4-oxadiazol-3-yl)ethyl]-1,3-benzoxazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of benzoxazole and oxadiazole derivatives involves multi-step chemical reactions, utilizing different starting materials and intermediates to achieve the desired compound. For example, Vodela et al. (2013) described the synthesis of novel benzoxazole-based 1,3,4-oxadiazoles involving benzoxazole-2-carboxylic acid as a starting material and various intermediates such as benzoxazole-2-carbonyl chloride and benzoxazole-2-carboxylic acid hydrazide. The chemical structures of the synthesized compounds were elucidated using IR, 1H NMR, and mass spectral data, indicating a meticulous approach to confirming their molecular structures (Vodela et al., 2013).
Molecular Structure Analysis
The molecular structure analysis of such compounds is crucial for understanding their chemical properties and potential biological activities. Techniques like NMR, IR spectroscopy, and X-ray crystallography are commonly employed. For instance, Marjani (2013) synthesized a related compound and studied its structure using X-ray diffraction, NMR spectroscopy, and IR spectroscopy, providing detailed insights into its molecular geometry and electronic structure (Marjani, 2013).
Chemical Reactions and Properties
Benzoxazole and oxadiazole derivatives participate in various chemical reactions, owing to the reactive nature of their functional groups. These reactions can lead to the formation of new compounds with diverse chemical and biological properties. The synthesis pathways often involve cyclization reactions, substitutions, and conversions under specific conditions to achieve the desired chemical structure.
Physical Properties Analysis
The physical properties of benzoxazole and oxadiazole derivatives, such as solubility, melting point, and crystallinity, are influenced by their molecular structure. These properties are essential for determining their suitability for different applications, including pharmacological uses. Detailed analysis of physical properties requires experimental measurements and can provide insights into the compound's behavior in different environments.
Chemical Properties Analysis
The chemical properties of these compounds, including acidity, basicity, reactivity towards different reagents, and stability under various conditions, are critical for their functional applications. Understanding these properties is essential for designing compounds with desired biological activities and chemical stability.
Mechanism of Action
The mechanism of action of oxadiazole derivatives can vary widely depending on their specific chemical structure and the biological target they interact with. Some oxadiazole derivatives have been found to have anti-infective properties, acting as anti-bacterial, anti-viral, anti-leishmanial agents .
Future Directions
properties
IUPAC Name |
2-[(4-chlorophenyl)methyl]-N-methyl-N-[2-(1,2,4-oxadiazol-3-yl)ethyl]-1,3-benzoxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN4O3/c1-25(9-8-18-22-12-27-24-18)20(26)14-4-7-17-16(11-14)23-19(28-17)10-13-2-5-15(21)6-3-13/h2-7,11-12H,8-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAEVCETZWFOYDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC1=NOC=N1)C(=O)C2=CC3=C(C=C2)OC(=N3)CC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chlorobenzyl)-N-methyl-N-[2-(1,2,4-oxadiazol-3-yl)ethyl]-1,3-benzoxazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.